Cas no 133-26-6 (7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)-)
133-26-6 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)-
7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)-
- 3-methoxy-2-propan-2-ylfuro[3,2-g]chromen-7-one
- 7H-Furo3,2-g1benzopyran-7-one, 3-methoxy-2-(1-methylethyl)-
- 3-methoxy-2-(propan-2-yl)-7H-furo[3,2-g]chromen-7-one
- pseucedanin
- PEUCEDANIN
- Oreoselone methyl ether
- 3-Methoxy-2-(1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
- SpecPlus_000952
- SDCCGMLS-0066802.P001
- 5-19-06-00042 (Beilstein Handbook Reference)
- 133-26-6
- 7H-Furo[3,2-g][1]benzopyran-7-one, 3-methoxy-2-(1-methylethyl)-
- KBioGR_002191
- CL-381982
- KBio2_004594
- YQBNJPACAUPNLV-UHFFFAOYSA-
- AB00053108-02
- SPECTRUM1504168
- 2-isopropyl-3-methoxy-7H-furo[3,2-g]chromen-7-one
- 4-Methoxy-5-isopropylfuro(2,3:6,7)coumarin
- KBio2_007162
- 5-Benzofuranacrylic acid, 6-hydroxy-2-isopropyl-3-methoxy-, delta-lactone
- SMR000102964
- AKOS000278122
- MEGxp0_001552
- KBio2_002026
- HMS2675C08
- BRD-K72034655-001-02-1
- NCGC00095695-02
- 7H-FURO(3,2-g)(1)BENZOPYRAN-7-ONE, 2-ISOPROPYL-3-METHOXY-
- KBioSS_002026
- SCHEMBL2249089
- UNII-N021633LOB
- C09283
- BSPBio_003373
- SPBio_000658
- CHEBI:8034
- 2-isopropyl-3-methoxy-furo[3,2-g]chromen-7-one
- Peutsedin
- CCG-40070
- N021633LOB
- Spectrum4_001666
- PEUCEDANIN [MI]
- Spectrum3_001647
- NCGC00095695-01
- Q27107645
- KBio3_002593
- 6-Hydroxy-2-isopropyl-3-methoxy-5-benzofuranacrylic acid delta-lactone
- BRN 0234473
- Spectrum_001546
- Spectrum2_000729
- DTXSID10157897
- DivK1c_007048
- Oprea1_837278
- NS00094618
- KBio1_001992
- Spectrum5_000571
- 3-Methoxy-2-(1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
- Oprea1_190644
- InChI=1/C15H14O4/c1-8(2)14-15(17-3)10-6-9-4-5-13(16)18-11(9)7-12(10)19-14/h4-8H,1-3H3
- 6-HYDROXY-2-ISOPROPYL-3-METHOXY-5-BENZOFURANACRYLIC ACID .GAMMA.-LACTONE
- CHEMBL1410943
- MLS001049116
- MLSMR
-
- Inchi: 1S/C15H14O4/c1-8(2)14-15(17-3)10-6-9-4-5-13(16)18-11(9)7-12(10)19-14/h4-8H,1-3H3
- InChI Key: YQBNJPACAUPNLV-UHFFFAOYSA-N
- SMILES: O1C2C=C3C(C=CC(=O)O3)=CC=2C(=C1C(C)C)OC
Computed Properties
- Exact Mass: 258.08922
- Monoisotopic Mass: 258.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
Experimental Properties
- Density: 1.1178 (rough estimate)
- Melting Point: 84-87°; mp 95-97° (Schmid, Ebnther); mp 102.5° (Nikonov, Ivashenko)
- Boiling Point: 321.52°C (rough estimate)
- Flash Point: 209.6°C
- Refractive Index: 1.4300 (estimate)
- PSA: 48.67
7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)- Security Information
- Toxicity:LD50 orally in mice: 315 mg/kg (Vermel, Kruglyak-Syrkina)
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